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Compound of Interest

Compound Name: 2Ccpa sodium

Cat. No.: B15175746

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Carba-cyclic phosphatidic acid (2Ccpa) is a synthetic analog of the naturally occurring
bioactive lipid, cyclic phosphatidic acid (cPA).[1] As a more stable derivative, 2Ccpa is utilized
in research to investigate cellular signaling pathways and its potential therapeutic effects,
particularly in inflammation, neuropathic pain, and osteoarthritis.[1][2] These application notes
provide essential guidelines for the safe handling, storage, and use of 2Ccpa sodium powder
in a laboratory setting.

Chemical and Physical Properties

2Ccpa sodium is the sodium salt of 2-carba-cyclic phosphatidic acid. Its properties are
summarized below.
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Property Value Reference
sodium 4-
Chemical Name ((oleoyloxy)methyl)-1,2- [3]

oxaphospholan-2-olate 2-oxide

2ccPA sodium, 2-ccPA sodium,
Synonyms 2-Carba-cyclic phosphatidic [3]
acid sodium salt

CAS Number 927880-40-8
Molecular Formula C22H40NaO5P
Molecular Weight 438.52 g/mol
Appearance Solid powder
Purity >98%

Handling and Storage

While a specific Safety Data Sheet (SDS) for 2Ccpa sodium powder is not readily available,
the following guidelines are based on information from suppliers and best practices for handling
similar lipid molecules. This material should be considered hazardous until more information is
available.

Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn when handling 2Ccpa sodium powder to minimize
exposure.
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PPE

Recommendation

Gloves

Impervious gloves (e.g., nitrile)

Eye Protection

Safety glasses or goggles

Body Protection

Laboratory coat

Respiratory

Use in a well-ventilated area. If dust is

generated, a dust mask or respirator may be

appropriate.

Storage Conditions

Proper storage is crucial to maintain the stability and integrity of 2Ccpa sodium powder.

Condition Temperature Duration Notes Reference
Keep dry and in
Short-term 0-4°C Days to weeks
the dark.
Keep dry and in
Long-term -20°C Months to years
the dark.
Stable for
Ambient ordinary shippin
Shipping Few weeks ) Y ) PPIng
temperature and time in
customs.
Stability

Information on the stability of 2Ccpa sodium powder is limited, but some general
characteristics of related compounds can be considered. It is known to be unstable in acidic

conditions. Solutions of similar lipid sodium salts are recommended for use within one day and
should be stored at -20°C.

Spill and Disposal

o Spills: In case of a spill, avoid generating dust. Cover the spill with an inert absorbent

material and collect it for proper disposal. Wash the spill area with soap and water.

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.benchchem.com/product/b15175746?utm_src=pdf-body
https://www.benchchem.com/product/b15175746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

» Disposal: Dispose of waste and residues in accordance with local, state, and federal
regulations.

Solubility and Solution Preparation

2Ccpa sodium is soluble in phosphate-buffered saline (PBS). For other similar
lysophosphatidic acid sodium salts, solubility has been reported in various solvents.

Solvent Concentration Reference

Soluble (specific concentration

PBS (pH 7.2) _

not determined)

~30 mg/mL (for decanoic acid
Ethanol ]

sodium salt)

~5 mg/mL (for decanoic acid
DMSO

sodium salt)

~5 mg/mL (for decanoic acid
DMF

sodium salt)

Protocol for Reconstitution:
o Equilibrate the vial of 2Ccpa sodium powder to room temperature before opening.

o Add the desired volume of solvent (e.g., sterile PBS) to the vial to achieve the target
concentration.

» Vortex briefly to ensure complete dissolution.

» For biological experiments, it is recommended to prepare fresh solutions or store aliquots at
-20°C for short-term use. Avoid repeated freeze-thaw cycles.

Biological Activity and Signaling Pathway

2Ccpa is an agonist of lysophosphatidic acid (LPA) receptors and can modulate various cellular
processes. It has been shown to suppress inflammatory responses and has neuroprotective
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effects. One of the key signaling pathways activated by 2Ccpa involves the extracellular signal-
regulated kinase (ERK).
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Cellular Response
(e.g., Anti-inflammatory effects,
Neuroprotection)
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In Vitro Experimental Workflow

1. Differentiate THP-1 monocytes
with PMA

y

2. Pre-treat differentiated cells
with 2Ccpa

y

3. Stimulate cells with LPS

y

4. Incubate for desired time

N

5. Collect supernatant for 6. Lyse cells for RNA/protein
cytokine analysis (ELISA) extraction (QRT-PCR/Western Blot)
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In Vivo Experimental Workflow

1. Prepare 2Ccpa solution 2. Induce experimental model
in sterile PBS (e.g., TBI) in mice

N

3. Administer 2Ccpa or vehicle
(e.g., intraperitoneally)

y

4. Monitor animals and collect
data at specified time points

y

5. Euthanize animals and
collect tissues for analysis

y

6. Analyze tissues (e.g., histology,
protein/RNA expression)
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Handling and Storage Decision Flow

Receive 2Ccpa
Sodium Powder

Intended Use?

Short-term \Long-term

Long-term use
(months to years)

Store at -20°C
(Dry and Dark)

Short-term use
(days to weeks)

Store at 0-4°C
(Dry and Dark)

(Use immediately (Store s;)tltfgggg Ilquots)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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